Cas no 1810074-59-9 ((5R)-5-amino-5-phenyl-pentanoic acid;hydrochloride)

• Product Name: (5R)-5-amino-5-phenyl-pentanoic acid;hydrochloride
• CAS No: 1810074-59-9
• MF: C₁₁H₁₆ClNO₂
• MW: 229.703
• MDL: MFCD28986159
• CID: 3040600
• PubChem ID: 91844807
• Update Time: 2025-10-30

(5R)-5-amino-5-phenyl-pentanoic acid;hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-5-Amino-5-phenylpentanoic acid hydrochloride
• (5R)-5-amino-5-phenyl-pentanoic acid;hydrochloride
• (5R)-5-AMINO-5-PHENYLPENTANOIC ACID HCl
• (5R)-5-Amino-5-phenylpentanoic acid-hcl
• DB-235190
• Benzenepentanoic acid, delta-amino-, hydrochloride (1:1), (deltaR)-
• GS-7184
• CS-0162159
• (R)-5-Amino-5-phenylpentanoic acid HCl
• Y10467
• (5R)-5-amino-5-phenylpentanoic acid;hydrochloride
• (R)-5-Amino-5-phenylpentanoicacidhydrochloride
• 1810074-59-9
• AKOS025395745
• (5R)-5-amino-5-phenylpentanoic acid hydrochloride

• MDL： MFCD28986159
• Inchi： InChI=1S/C11H15NO2.ClH/c12-10(7-4-8-11(13)14)9-5-2-1-3-6-9;/h1-3,5-6,10H,4,7-8,12H2,(H,13,14);1H/t10-;/m1./s1
• InChI Key： NIKOCFCSZXBQTK-HNCPQSOCSA-N
• SMILES： C1=CC=C(C=C1)C(CCCC(=O)O)N.Cl

Computed Properties

• Exact Mass: 229.0869564g/mol
• Monoisotopic Mass: 229.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 176
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3Ų

Additional information on (5R)-5-amino-5-phenyl-pentanoic acid;hydrochloride

(5R)-5-amino-5-phenyl-pentanoic acid hydrochloride: A Comprehensive Overview

The compound with CAS No. 1810074-59-9, commonly referred to as (5R)-5-amino-5-phenyl-pentanoic acid hydrochloride, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a chiral center at the fifth carbon atom, making it a valuable substrate for stereochemical studies. The presence of an amino group and a phenyl substituent further enhances its chemical versatility, rendering it suitable for a wide range of applications in drug discovery and synthesis.

Recent advancements in synthetic methodologies have enabled researchers to explore novel routes for the preparation of this compound. For instance, asymmetric catalysis has been employed to achieve high enantiomeric excess in its synthesis, which is crucial for its potential use in chiral resolution and enantioselective reactions. Additionally, the hydrochloride salt form of this compound has been found to exhibit improved solubility properties, making it more amenable for pharmaceutical formulations.

In terms of pharmacological activity, studies have highlighted the potential of (5R)-5-amino-5-phenyl-pentanoic acid hydrochloride as a modulator of various biological pathways. For example, research conducted in 2023 demonstrated its ability to interact with G-protein coupled receptors (GPCRs), suggesting its role in treating conditions such as inflammation and neurodegenerative diseases. Furthermore, its phenyl group has been shown to contribute to its lipophilicity, which is essential for crossing biological membranes and interacting with target proteins.

The stereochemistry of this compound plays a pivotal role in determining its bioactivity. The (5R) configuration ensures that the molecule adopts a specific conformation that is critical for binding to its target receptors. This has led to investigations into its use as a lead compound for designing more potent and selective drugs. Moreover, computational modeling studies have provided insights into the molecular interactions that govern its pharmacokinetic properties, paving the way for optimized drug delivery systems.

From an industrial perspective, the synthesis of (5R)-5-amino-5-phenyl-pentanoic acid hydrochloride has been scaled up using cost-effective strategies that minimize environmental impact. Green chemistry principles have been integrated into these processes, ensuring sustainability while maintaining high product quality. The compound's stability under various storage conditions has also been thoroughly evaluated, confirming its suitability for long-term use in pharmaceutical formulations.

In conclusion, CAS No. 1810074-59-9, or (5R)-5-amino-5-phenyl-pentanoic acid hydrochloride, represents a significant advancement in modern organic chemistry. Its unique structure, coupled with cutting-edge research findings, positions it as a promising candidate for future therapeutic interventions. As ongoing studies continue to unravel its full potential, this compound is poised to make substantial contributions to the field of medicinal chemistry.